5-Iodo-1,3-dimethyluracil

• IUPAC Name: 5-iodo-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C6H7IN2O2/c1-8-3-4(7)5(10)9(2)6(8)11/h3H,1-2H3
• InChI Key: XUUVRIXNFFFPCM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)I
• Molecular Formula: C6H7IN2O2
• DSSTOX Substance ID: DTXSID00347503
• Molecular Weight: 266.04 g/mol
• CAS RN: 40738-83-8

Description

“5-Iodo-1,3-dimethyluracil” is a chemical compound with the molecular formula C6H7IN2O2. It has an average mass of 266.036 Da and a monoisotopic mass of 265.955200 Da.

Synthesis Analysis

The synthesis of “5-Iodo-1,3-dimethyluracil” has been reported from aromatic organomercurials. It has also been synthesized through palladium-catalyzed cross-coupling of alkenylhalosilanes with 5-iodouracil and 5-iodouridine derivatives.

Molecular Structure Analysis

The linear formula of “5-Iodo-1,3-dimethyluracil” is C6H7IN2O2. More detailed structural analysis can be found in various databases.

Physical And Chemical Properties Analysis

“5-Iodo-1,3-dimethyluracil” has a density of 2.0±0.1 g/cm3, a boiling point of 261.3±43.0 °C at 760 mmHg, and a melting point of 225 °C (decomposes).

Scientific Research Applications

Cancer Research

5-Iodo-1,3-dimethyluracil has been used in cancer research. . This research could potentially lead to advancements in cancer treatment methods.

Synthesis of Other Compounds

. This synthesis process could be useful in the production of other chemical compounds.

Proteomics Research

. Proteomics is the large-scale study of proteins, and this compound could be used in various experiments within this field.

Synthesis of N-[2-[(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)thio]-4-oxo1benzothieno[3,2-d]pyrimidin-3(4H)yl]methanesulfonamide

5-Iodo-1,3-dimethyluracil may be used for the synthesis of N-[2-[(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)thio]-4-oxo1. This compound could have potential applications in various fields of research.

Safety And Hazards

“5-Iodo-1,3-dimethyluracil” is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It may cause an allergic skin reaction and is suspected of damaging fertility or the unborn child.

Synthesis routes and methods

Procedure details

A mixture of 5-iodo uracil (22.2 mmol, 5.28 g) and powdered potassium carbonate (60 mmol, 10.3 g) in DMF (188 mL) was stirred for 24 h at room temperature and then methyl iodide (53.5 mmol, 3.33 mL) was added. Then, the reaction mixture was stirred for another 72 h at room temperature and was poured into water (150 mL) and ethyl acetate (150 mL). The layers were separated and the aqueous layer was extracted with ethyl acetate (2×100 mL). The combined extracts were washed with brine solution and dried over anhydrous magnesium sulfate. Filtration of the drying agent and concentration of the solvent gave crude solid which was crystallized from ethanol:water (3:1, 150:50 mL) and stored in the refrigerator overnight. The solids were collected by filtration and washed with ethanol:water mixture (3:1, 120 mL), water (30 mL), hexane (30 mL) and dried under vacuum to obtain 4.61 g (78%) of 1,3-dimethyl 5-iodo uracil as white needles (mp 226-228° C., Lit. 225-227° C., Synthetic communication 1988, 18, 855-867). EI-HRMS m/e calcd for C6H7IN2O2 (M+) 266.0021, found 266.0023.

Q & A

Q1: What makes 5-Iodo-1,3-dimethyluracil unique compared to other 5-haloderivatives of 1,3-dimethyluracil in terms of intermolecular interactions?

A1: Research suggests that 5-Iodo-1,3-dimethyluracil exhibits a greater potential for halogen bonding in its crystal structure compared to its fluoro- and bromo- counterparts []. This difference arises from the higher polarizability of iodine compared to bromine or fluorine. The study found that differences in the sublimation enthalpies of the haloderivatives align with the polarizability trend of the halogen substituents. This observation led to the conclusion that 5-Iodo-1,3-dimethyluracil, and to some extent 5-bromo-1,3-dimethyluracil, can act as halogen bond donors within their crystal structures, while 5-fluoro-1,3-dimethyluracil lacks this capability [].

Q2: Can 5-Iodo-1,3-dimethyluracil be utilized in Palladium-catalyzed coupling reactions?

A2: Yes, research indicates that 5-Iodo-1,3-dimethyluracil, specifically a derivative containing an acetamidine moiety, can participate in Palladium-catalyzed coupling reactions with olefins []. This reaction, utilizing a Palladium catalyst like Pd(OAc)2 and K2CO3 in DMF at 120°C, leads to the formation of pyrido[2,3-d]pyrimidine derivatives []. This highlights the potential of 5-Iodo-1,3-dimethyluracil as a building block for synthesizing more complex heterocyclic compounds.

Q3: How does the photoreactivity of 5,6-diiodo-1,3-dimethyluracil differ from 1,2-diiodobenzene?

A3: Unlike 1,2-diiodobenzene, which can form benzyne intermediates upon photolysis, 5,6-diiodo-1,3-dimethyluracil does not yield any pyrimidyne derivatives when exposed to light in benzene or furan []. Instead, the photolysis of 5,6-diiodo-1,3-dimethyluracil predominantly generates products derived from a radical intermediate, specifically the 5-Iodo-1,3-dimethyluracil radical []. This difference in photochemical behavior between the two compounds can be attributed to the distinct electronic properties and reactivity of the uracil ring compared to the benzene ring.